N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride

• IUPAC Name: N-[(5-fluoro-2-methylphenyl)methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C13H19FN2.2ClH/c1-10-2-3-12(14)8-11(10)9-16-13-4-6-15-7-5-13;;/h2-3,8,13,15-16H,4-7,9H2,1H3;2*1H
• InChI Key: QQUXKGPRRLRKSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)CNC2CCNCC2.Cl.Cl
• Molecular Formula: C13H21Cl2FN2
• Molecular Weight: 295.22 g/mol

Description

“N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride” is a chemical compound with the formula C13H19FN2・2HCl. It has a molecular weight of 295.22. This product is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular structure of this compound consists of 13 carbon atoms, 21 hydrogen atoms, 2 chlorine atoms, 1 fluorine atom, and 2 nitrogen atoms. The exact molecular structure would require more specific information or a detailed diagram, which is not available in the search results.

Scientific Research Applications

Synthesis and Structural Analysis

• N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride is involved in the practical synthesis of key intermediates for potent deoxycytidine kinase (dCK) inhibitors. This synthesis offers an economical route for the production of these inhibitors, which are crucial in cancer treatment and other medical applications (Zhang et al., 2009).
• The compound has been used in the conformational analysis and crystal structure determination of various complexes. Studies involve NMR analyses and X-ray powder diffraction, providing insights into the molecular structure and stability of these compounds (Ribet et al., 2005).

Drug Development and Pharmacological Studies

• In drug development, this chemical structure has been referenced in the creation of novel butyrophenones with affinity for dopamine and serotonin receptors. These studies are fundamental in developing new antipsychotic medications (Raviña et al., 2000).
• It is also involved in the design and evaluation of new indole derivatives, acting as a cholinesterase and monoamine oxidase dual inhibitor. This is particularly relevant in the search for treatments for neurodegenerative diseases like Alzheimer's (Bautista-Aguilera et al., 2014).
• It's been part of extensive evaluations for anti-tubercular agents, showing the versatility of this compound in contributing to the development of drugs against various diseases (Odingo et al., 2014).

Chemical and Physical Property Analysis

• This compound has been central in understanding the chemical and physical properties of related compounds. Studies involving thermal stability, phase transitions, and polymorphism screening provide essential data for material science and chemical engineering (Teffera et al., 2013).

Safety and Hazards

The safety data sheet provides some information on the safety and hazards of this compound. If inhaled, it’s recommended to remove the person to fresh air and keep them comfortable for breathing. If it comes into contact with skin or eyes, rinse with water and seek medical advice if irritation persists. In case of accidental ingestion, rinse the mouth and seek medical advice. It’s also advised to keep the compound away from heat/sparks/open flames/hot surfaces.

Mechanism of Action

Please consult with a professional researcher or a chemist for more accurate and detailed information. They might have access to more specialized databases or unpublished research about this compound. If you’re conducting research involving this compound, please ensure to follow all relevant safety protocols.